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Compound of Interest

Compound Name: IMP-1088

Cat. No.: B608084

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
IMP-1088 stock solutions using dimethyl sulfoxide (DMSO) as a solvent. IMP-1088 is a potent
dual inhibitor of human N-myristoyltransferases NMT1 and NMT2, critical enzymes in various
biological processes, including viral replication.[1][2] Accurate preparation of stock solutions is
paramount for reproducible and reliable experimental outcomes.

Data Presentation: Quantitative Summary

The following tables summarize the key quantitative data for preparing IMP-1088 stock
solutions.

Table 1: Physicochemical Properties of IMP-1088

Property Value Reference
Molecular Formula C25H29F2Ns0 [3]
Molecular Weight 453.53 g/mol [3]
CAS Number 2059148-82-0 [3]

Table 2: Solubility and Recommended Storage of IMP-1088
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Storage

Maximum Stability (in
Solvent . Temperature Reference
Solubility . solvent)
(in solvent)
100 mg/mL
DMSO -20°C 1 month [1][3]
(220.49 mM)
-80°C 6 months [3]

Note: The solid compound is stable for at least 2 years when stored at -20°C.[4]

Table 3: Example Volumes for Preparing IMP-1088 Stock Solutions in DMSO

Desired Mass of IMP-1088 Mass of IMP-1088 Mass of IMP-1088
Concentration (for 1 mg) (for 5 mg) (for 10 mg)

1 mM 2.2049 mL 11.0246 mL 22.0493 mL

5mM 0.4410 mL 2.2049 mL 4.4099 mL

10 mM 0.2205 mL 1.1025 mL 2.2049 mL

Calculations are based on a molecular weight of 453.53 g/mol .[3]

Experimental Protocols

This section details the methodology for preparing a 10 mM stock solution of IMP-1088 in
DMSO.

Materials:

IMP-1088 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Calibrated analytical balance
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o Calibrated micropipettes and sterile tips

o Vortex mixer

 Ultrasonic bath

Protocol: Preparation of a 10 mM IMP-1088 Stock Solution

e Preparation: Work in a clean, dry environment. Allow the IMP-1088 vial and DMSO to
equilibrate to room temperature before opening to prevent condensation, as the compound is
hygroscopic.[1]

» Weighing: Accurately weigh the desired amount of IMP-1088 powder using a calibrated
analytical balance. For example, weigh 1 mg of IMP-1088.

e Solvent Addition: Add the calculated volume of DMSO to the vial containing the IMP-1088
powder. To prepare a 10 mM stock solution from 1 mg of IMP-1088, add 0.2205 mL (220.5
uL) of DMSO.

 Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

» Sonication: If the compound does not fully dissolve, place the vial in an ultrasonic bath for 5-
10 minutes.[1][3] Visually inspect the solution to ensure there are no visible particles. The
solution should be clear.

» Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes in sterile, tightly sealed vials. Store the
aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage
(up to 1 month).[3] Ensure the vials are clearly labeled with the compound name,
concentration, solvent, and date of preparation.

Working Dilutions:

For cellular or biochemical assays, the stock solution can be further diluted to the desired
working concentration using the appropriate cell culture medium or assay buffer. Typical
working concentrations of IMP-1088 in antiviral assays range from the low nanomolar to the
low micromolar range (e.g., 50 nM, 500 nM, 1 pM, 2 uM).[5][6][7]
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Visualizations

The following diagrams illustrate the experimental workflow and the signaling pathway context
of IMP-1088.
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Caption: Workflow for the preparation and storage of IMP-1088 stock solutions.
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IMP-1088 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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